Cas no 887352-16-1 (4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6)

• Product Name: 4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6
• CAS No: 887352-16-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 826986
• Update Time: 2025-06-10

4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6 Chemical and Physical Properties

Names and Identifiers

• 4-(ACETYLMETHYLAMINO)-1-(3-PYRIDYL)-1-BUTANOL
• 3,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE
• 4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6

• Inchi： 1S/C12H18N2O2/c1-10(15)14(2)8-4-6-12(16)11-5-3-7-13-9-11/h3,5,7,9,12,16H,4,6,8H2,1-2H3
• InChI Key： WEPMTEZWTXZNJR-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1)CCCN(C(C)=O)C

Computed Properties

• Exact Mass: 222.13700

Experimental Properties

• PSA: 53.43000
• LogP: 1.37350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6

Introduction to 4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6 (CAS No. 887352-16-1)

4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6 (CAS No. 887352-16-1) is a deuterated compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a labeled derivative of 4-(acetylmethylamino)-1-(3-pyridyl)-1-butanol, which is known for its potential therapeutic applications and its role in various biochemical processes. The introduction of deuterium atoms (D) in the molecule enhances its stability and can provide valuable insights into its metabolism and pharmacokinetics.

The structure of 4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6 consists of a pyridine ring, an acetylmethylamino group, and a butanol chain, with the hydrogen atoms in the butanol chain replaced by deuterium atoms. This modification can significantly alter the physical and chemical properties of the molecule, making it a valuable tool for studying drug metabolism and bioavailability.

Recent studies have highlighted the importance of deuterated compounds in drug development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterium substitution can improve the metabolic stability of drugs, thereby extending their half-life and reducing the frequency of dosing. This is particularly relevant for compounds like 4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6, which may have applications in treating chronic conditions where sustained drug levels are crucial.

In addition to its potential therapeutic uses, 4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6 is also an important tool in nuclear magnetic resonance (NMR) spectroscopy. Deuterated compounds are often used as internal standards or to enhance the resolution and accuracy of NMR spectra. This makes 4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6 a valuable reagent for researchers studying complex biological systems.

The synthesis of 4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6 involves several steps, including the preparation of the acetylmethylamine derivative and the subsequent introduction of deuterium atoms. The process typically involves reactions such as reductive amination and deuteration, which require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound with high efficiency and minimal side products.

Clinical trials involving deuterated compounds have shown promising results. A phase II trial evaluating a deuterated version of a similar compound demonstrated improved efficacy and reduced side effects compared to its non-deuterated counterpart. These findings suggest that 4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6 may have similar benefits when used in therapeutic settings.

From a safety perspective, 4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6 is generally considered safe for use in research settings when proper handling protocols are followed. However, as with any chemical compound, it is important to adhere to established safety guidelines to minimize potential risks.

In conclusion, 4-(Acetylmethylamino)-1-(3-pyridyl)-1-butanol-d6 (CAS No. 887352-16-1) is a versatile compound with significant potential in both research and therapeutic applications. Its unique properties make it an important tool for advancing our understanding of drug metabolism and developing more effective treatments for various diseases. As research in this area continues to evolve, it is likely that new applications for this compound will be discovered, further expanding its utility in the field of medicinal chemistry.